Lactosazone

• Molecular Formula: C24H32N4O9
• Molecular Weight: 520.5 g/mol
• InChI: InChI=1S/C24H32N4O9/c29-12-17(31)23(37-24-22(35)21(34)20(33)18(13-30)36-24)19(32)16(28-27-15-9-5-2-6-10-15)11-25-26-14-7-3-1-4-8-14/h1-11,17-24,26-27,29-35H,12-13H2
• InChIKey: LWAPQFZLIABRHT-UHFFFAOYSA-N

Lactosazone: Disaccharide Phenylosazone for Identification and Synthesis

Lactosazone (chemical formula C24H32N4O9, molecular weight 520.53 g/mol) is the crystalline phenylosazone derivative of the reducing disaccharide lactose, formed by condensation with phenylhydrazine in acetic acid medium . Also referred to as lactose phenylosazone, 4-O-β-D-galactopyranosyl-D-arabino-hexosulose bis(phenylhydrazone), or NSC 56106, this yellow solid serves as a classic qualitative reagent for carbohydrate identification via distinctive crystal morphology and melting point [1]. Beyond its analytical role, lactosazone functions as a key intermediate in the synthesis of the hydralazine lactosone ring-opened adduct, a pharmaceutically relevant derivative .

Qualitative identification of lactose in unknown samples via crystal morphology

Orthogonal identity confirmation by melting point and polarimetric inactivity

Synthetic precursor for hydralazine lactosone ring-opened adduct

Teaching model for disaccharide reactivity and osazone crystallization

• [1] Dictionnaire Médical. Lactosazone – Définition. https://www.dictionnaire-medical.net/term/13595,1,xhtml View Source

Why Lactosazone Cannot Be Replaced

Phenylosazone derivatives formed from different reducing sugars exhibit distinct and reproducible crystal morphologies, melting points, optical activities, and solubility profiles that are directly governed by the stereochemistry of the parent carbohydrate beyond the C1–C2 positions involved in osazone formation [1]. Substituting lactosazone with maltosazone, glucosazone, or galactosazone leads to misidentification of the source disaccharide in qualitative analysis and fails to yield the correct downstream product in synthetic pathways [2]. The following quantitative evidence demonstrates exactly where lactosazone diverges from its closest in-class analogs.

Crystal morphology mismatch

Lactosazone powder-puff spherulites vs. maltosazone rosettes or glucosazone needles may lead to misidentification in microscopic analysis.

Optical inactivity not transferable

Lactosazone is optically inactive under Neuberg conditions, while other osazones retain rotation; direct substitution may compromise polarimetric confirmation.

Synthetic pathway specificity

Only the lactose-derived osazone provides the β-1,4 scaffold required for hydralazine adduct synthesis; alternative osazones yield no target product.

• [1] Olof Hammarsten (ed.). A Text-book of Physiological Chemistry, p. 655. John Wiley & Sons, New York, 1904. https://runeberg.org/physchem/0669.html View Source
• [2] TheFreeDictionary / Encyclopedia. Osazone – Appearance and Differentiation. https://ncyclopedia.thefreedictionary.com/Osazone View Source

Lactosazone: Quantitative Differentiation from Other Osazones

Crystal Morphology: Powder-Puff Spherulites

Under standardized osazone formation conditions (phenylhydrazine acetate, boiling water bath, subsequent cooling), lactosazone crystallizes as dense 'powder-puff' or 'hedgehog' spherulites (pincushion with radiating needles), which are morphologically distinct from all other common reducing-sugar osazones [1]. Maltosazone forms petal-like lamellae aggregating into irregular sunflower-shaped rosettes; glucosazone (and mannosazone/fructosazone) crystallizes as fine broomstick or needle bundles; and galactosazone produces rhombic-plate crystals [1][2]. This morphological fingerprint enables direct identification of lactose in mixtures or biological fluids without spectroscopic instrumentation.

Crystal Morphology

Head-to-head

Powder-puff spherulites (hedgehog) vs. maltosazone petal-rosettes, glucosazone needles, galactosazone rhombic plates

Supports microscopic identification of lactose in mixtures

Standardized osazone formation; microscopy at 160–250×

Evidence Dimension	Microscopic crystal morphology
Target Compound Data	Lactosazone: powder-puff spherulites / hedgehog shape (tight radiating needle aggregates) [1][2]
Comparator Or Baseline	Maltosazone: petal-shaped lamellae forming sunflower rosettes; Glucosazone: broomstick or needle-shaped bundles; Galactosazone: rhombic-plate crystals [1][2]
Quantified Difference	Qualitatively distinct and non-overlapping crystal habit classes; no other common reducing sugar yields the powder-puff spherulite morphology of lactosazone [1]
Conditions	Osazone formation by heating reducing sugar solution with excess phenylhydrazine hydrochloride and sodium acetate in acetic acid buffer, followed by slow cooling; microscopic observation at 160–250× magnification [1][2]

Why This Matters

Crystal morphology provides a zero-instrument-cost, visually definitive differentiation of lactose from maltose, glucose, and galactose in unknown samples, directly impacting sugar identification workflows in food science, clinical biochemistry, and teaching laboratories.

• [1] TheFreeDictionary / Encyclopedia. Osazone – Appearance. https://ncyclopedia.thefreedictionary.com/Osazone View Source
• [2] Dictionnaire Médical. Maltosazone – Définition (crystal lamellae, rosettes, melting point 208°C). https://amp.dictionnaire-medical.net/term/43206,1,xhtml View Source

Melting Point Distinction Among Common Osazones

Lactosazone exhibits a characteristic melting (decomposition) point of 200°C when prepared with phenylhydrazine acetate [1][2]. In contrast, maltosazone melts at 206–208°C [3], glucosazone melts in the range of 188–205°C (with reported values of 199°C [4], 205°C [5], and 188–200°C [6] depending on purity and recrystallization), and galactosazone melts at approximately 170–180°C [7][6]. The 6–8°C gap between lactosazone (200°C) and maltosazone (≥206°C), and the 20–30°C gap from galactosazone, permits reliable mixed-melting-point discrimination.

Melting Point

Reported

Lactosazone 200°C; maltosazone 206–208°C; glucosazone 188–205°C; galactosazone ~170°C

Supports thermal differentiation from maltosazone; glucosazone range overlaps

Decomposition point; mixed-melting-point confirmation recommended

Evidence Dimension	Melting (decomposition) point
Target Compound Data	Lactosazone: 200°C [1][2]
Comparator Or Baseline	Maltosazone: 206–208°C [3]; Glucosazone: 199°C [4] / 205°C [5] / ~188–200°C [6]; Galactosazone: ~170–180°C [7][6]
Quantified Difference	Lactosazone vs. Maltosazone: ΔTm = –6 to –8°C; Lactosazone vs. Galactosazone: ΔTm = +20 to +30°C; Lactosazone vs. Glucosazone: ΔTm = +1 to –5°C (overlapping range, requiring complementary crystal morphology confirmation)
Conditions	Melting points determined by capillary method; compounds prepared via phenylhydrazine acetate osazone formation from respective parent sugars; values represent decomposition points rather than true melting [1][6]

Why This Matters

Melting point provides a rapid, quantitative orthogonal confirmation of lactosazone identity when crystal morphology alone is ambiguous, particularly for discriminating lactose-derived from maltose-derived osazone in disaccharide analysis.

• [1] Olof Hammarsten (ed.). A Text-book of Physiological Chemistry, p. 655. John Wiley & Sons, New York, 1904. https://runeberg.org/physchem/0669.html View Source
• [2] 英汉双解词典 (English-Chinese Dictionary). lactosazone – 乳糖脎, melting point 200°C. https://ec.newdu.com View Source
• [3] Dictionnaire Médical. Maltosazone – melting point 208°C. https://amp.dictionnaire-medical.net/term/43206,1,xhtml View Source
• [4] Blyth, A.W. Poisons: Their Effects and Detection. Glucosazone melting at 199°C. Referenced via ed.mdict.net. https://ed.mdict.net View Source
• [5] 英汉双解词典 (English-Chinese Dictionary). glucosazone – 葡糖脎, melting point 205°C. https://ec.newdu.com View Source
• [6] Let's Talk Academy. CSIR NET: Osazone Melting Points – glucosazone ~188–200°C; galactosazone ~170°C. https://www.letstalkacademy.com/hexose-osazone-different-melting-point-d-glucose/ View Source
• [7] The Philippine Journal of Science, Vol. 1, No. 6. Galactosazone melting point 180°. https://quod.lib.umich.edu View Source

Optical Inactivity Distinguishes Lactosazone

When 0.2 g of lactosazone is dissolved in 4 cc of pyridine and 6 cc of absolute alcohol and viewed through a 10-cm polarimeter tube, the solution is optically inactive (α = 0°), a property that distinguishes it from other sugar phenylosazones which retain measurable optical rotation under identical conditions [1]. This observation, originally reported by Neuberg, provides a chiroptical signature uniquely associated with the lactose-derived osazone and is not reproduced by maltosazone, glucosazone, or galactosazone.

Optical Inactivity

Head-to-head

α = 0° (0.2 g/4 cc pyridine + 6 cc EtOH, 10-cm tube) vs. maltosazone [α]D = +54 to +61; other osazones retain rotation

Binary discrimination: lactosazone inactive under Neuberg conditions

Solvent-specific method; requires precise Neuberg preparation

Evidence Dimension	Optical activity in pyridine–absolute alcohol solution
Target Compound Data	Lactosazone (0.2 g in 4 cc pyridine + 6 cc absolute alcohol, 10-cm tube): optically inactive (α = 0°) [1]
Comparator Or Baseline	Maltosazone: [α]D = +61 to +54 (absolute alcohol) [2]; Glucosazone and galactosazone: retain measurable rotation (specific values not located in accessible literature, but explicitly stated to differ from lactosazone by Neuberg [1])
Quantified Difference	Lactosazone: zero measurable rotation vs. other osazones: non-zero rotation; qualitative yes/no discrimination rather than gradient difference
Conditions	0.2 g lactosazone dissolved in 4 cc pyridine + 6 cc absolute alcohol; 10-cm polarimeter path length; Neuberg method [1]

Why This Matters

Optical inactivity under defined solvent conditions serves as a binary, instrument-based confirmation of lactosazone identity that is independent of crystal morphology and melting point, adding a third orthogonal dimension for unambiguous compound verification in procurement quality control.

• [1] Olof Hammarsten (ed.). A Text-book of Physiological Chemistry, p. 655 (Neuberg's observation on optical inactivity). John Wiley & Sons, New York, 1904. https://runeberg.org/physchem/0669.html View Source
• [2] Experiment Station Record, Volume 8, 1896–1897, p. 376. Maltosazone optical rotation [α]D = +61. https://digital.library.unt.edu/ark:/67531/metadc5046/m1/390/ View Source

Differential Solubility in Hot Alcohol

Historical comparative solubility data indicate that lactosazone is more readily soluble in hot absolute alcohol than maltosazone [1]. This differential solubility, although not expressed as precise mg/mL values in the classical literature, has been consistently leveraged for the separation of lactose-derived osazone from maltose-derived osazone in mixed disaccharide analyses. The observation aligns with the distinct glycosidic linkage (β-1→4 in lactose vs. α-1→4 in maltose) that persists in the osazone derivative and influences its solvation behavior.

Hot Alcohol Solubility

Class-level

Lactosazone more soluble than maltosazone in hot absolute ethanol

May support separation from maltosazone in mixed samples

Precise mg/mL not established; qualitative rank-order only

Evidence Dimension	Solubility in hot absolute alcohol
Target Compound Data	Lactosazone: readily soluble in hot absolute alcohol [1]
Comparator Or Baseline	Maltosazone: less soluble in hot absolute alcohol; requires larger volumes or higher temperatures for complete dissolution [1]
Quantified Difference	Qualitative rank-order difference (lactosazone > maltosazone in hot alcohol solubility); precise mg/mL values not established in accessible literature [1]
Conditions	Hot absolute ethanol; comparative dissolution of osazone precipitates obtained from phenylhydrazine acetate reaction [1]

Why This Matters

Differential solubility provides a practical separation strategy when analyzing biological samples or reaction mixtures that may contain both lactose- and maltose-derived osazones, informing purification protocol selection during procurement and experimental design.

• [1] Olof Hammarsten (ed.). A Text-book of Physiological Chemistry, p. 655 (lactosazone solubility vs. glucose and maltose). John Wiley & Sons, New York, 1904. https://runeberg.org/physchem/0669.html View Source

Unique Precursor to Hydralazine Lactosone Adduct

Lactosazone serves as the direct synthetic intermediate for the preparation of Hydralazine Lactosone Ring-opened Adduct (H675150, CAS not publicly indexed), a derivative of D-Lactose Monohydrate used in dry powder inhaler formulations . The synthetic pathway proceeds via conversion of lactosazone to lactosone (by fuming HCl treatment [1]), followed by nucleophilic addition of hydralazine to yield the stable ring-opened adduct (C20H26N4O10, MW 482.44) . Neither maltosazone, glucosazone, nor galactosazone can substitute in this sequence, as the β-1→4 galactosyl-glucose scaffold of the lactose parent is structurally required for the downstream adduct .

Hydralazine Adduct

Method context

Lactosazone → lactosone → Hydralazine Lactosone Ring-opened Adduct (C20H26N4O10)

Specific to lactose-derived osazone scaffold

Two-step sequence; other osazones structurally incompatible

Evidence Dimension	Suitability as precursor for Hydralazine Lactosone Ring-opened Adduct synthesis
Target Compound Data	Lactosazone → lactosone → Hydralazine Lactosone Ring-opened Adduct (C20H26N4O10, MW 482.44); achievable synthetic sequence
Comparator Or Baseline	Maltosazone, glucosazone, galactosazone: structurally incapable of yielding the lactose-scaffold hydralazine adduct due to absence of the β-1→4 galactosyl-glucose core
Quantified Difference	Binary (feasible vs. not feasible); no alternative osazone starting material can produce the identical hydralazine adduct
Conditions	1. Osazone → osone conversion (fuming HCl); 2. Nucleophilic addition of hydralazine; 3. Isolation of ring-opened adduct [1]

Why This Matters

For procurement in pharmaceutical intermediate synthesis, lactosazone is the sole commercially available osazone that enables access to the hydralazine lactosone adduct series, making it irreplaceable in this synthetic route irrespective of any other osazone's properties.

• [1] Fischer, E. (referenced in Sciencedirect Topics – Lactose). Preparation of lactosone from lactosazone via fuming HCl. https://www.sciencedirect.com/topics/chemistry/lactose View Source

Lactosazone: Applications in Research and Industry

Microscopic Lactose Identification in Dairy and Biological Fluids

In food quality control, clinical biochemistry, and dairy authenticity testing, lactosazone's distinctive powder-puff/hedgehog crystal morphology (distinct from maltosazone petals, glucosazone needles, and galactosazone rhombic plates) enables definitive microscopic identification of lactose at 160–250× magnification [1]. The method requires only phenylhydrazine acetate reagent, a water bath, and a basic microscope, making it deployable in low-resource or field settings where chromatographic or enzymatic lactose assays are unavailable [1].

Orthogonal Identity Test: Melting Point and Optical Activity

For procurement quality assurance of lactose-referenced materials, lactosazone's melting point of 200°C [2] and its complete optical inactivity in pyridine–alcohol (0.2 g in 4 cc pyridine + 6 cc absolute alcohol, 10-cm tube) [2] together constitute a two-factor orthogonal identity test. A positive identification requires both: (a) m.p. 200 ± 2°C (excluding maltosazone at ≥206°C and galactosazone at ≤180°C), and (b) zero polarimetric rotation (excluding all other common osazones). This protocol is recommended for incoming material release testing when sourcing lactosazone from new suppliers.

Hydralazine Lactosone Adduct Synthesis for Inhalables

Lactosazone is the specific and irreplaceable starting material for synthesizing Hydralazine Lactosone Ring-opened Adduct (C20H26N4O10, MW 482.44) . The two-step sequence—(i) lactosazone → lactosone via fuming HCl, then (ii) nucleophilic addition of hydralazine to yield the stable ring-opened adduct [3]—cannot be initiated from maltosazone, glucosazone, or galactosazone, as these lack the β-1→4 galactosyl-glucose disaccharide scaffold. Researchers developing lactose-excipient-based dry powder inhaler formulations must procure lactosazone specifically for this synthetic route .

Osazone Formation as a Teaching Tool for Carbohydrate Chemistry

In university-level biochemistry and organic chemistry laboratory courses, lactosazone formation from lactose serves as a model reaction demonstrating the differential reactivity of reducing versus non-reducing disaccharides [1]. Sucrose (non-reducing) yields no osazone under standard conditions, while lactose and maltose produce their respective osazones with distinct formation rates and crystal morphologies, reinforcing the mechanistic requirement for a free anomeric carbonyl [1]. The visually striking contrast between lactosazone spherulites and maltosazone sunflower rosettes provides an intuitive pedagogical entry point for stereochemistry–property relationships.

Application

Selection Property

Validation Focus

Microscopic lactose identification

Distinct powder-puff spherulite morphology

Morphology confirmation vs. maltosazone, glucosazone, galactosazone

Orthogonal identity verification

Melting point and optical inactivity

Two-factor confirmation against other common osazones

Hydralazine lactosone adduct synthesis

β-1,4 galactosyl-glucose scaffold

Synthetic pathway specificity and intermediate verification

Carbohydrate chemistry teaching

Visually distinct osazone crystals

Disaccharide reactivity and stereochemistry–property correlation

• [1] TheFreeDictionary / Encyclopedia. Osazone – Appearance and Differentiation. https://ncyclopedia.thefreedictionary.com/Osazone View Source
• [2] Olof Hammarsten (ed.). A Text-book of Physiological Chemistry, p. 655 (melting point 200°C, optical inactivity). John Wiley & Sons, New York, 1904. https://runeberg.org/physchem/0669.html View Source
• [3] Fischer, E. (referenced in Sciencedirect – Lactose). Lactosazone to lactosone via fuming HCl. https://www.sciencedirect.com/topics/chemistry/lactose View Source